Cas no 86785-37-7 (Benzenesulfonamide, N-[4-amino-2-(trifluoromethyl)phenyl]-)
86785-37-7 structure
Product Name:Benzenesulfonamide, N-[4-amino-2-(trifluoromethyl)phenyl]-
CAS No:86785-37-7
MF:C13H11F3N2O2S
MW:316.298852205276
CID:660532
PubChem ID:13149474
Update Time:2025-04-19
Benzenesulfonamide, N-[4-amino-2-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide, N-[4-amino-2-(trifluoromethyl)phenyl]-
- N-[4-amino-2-(trifluoromethyl)phenyl]benzenesulfonamide
- 86785-37-7
- DTXSID50522207
-
- Inchi: 1S/C13H11F3N2O2S/c14-13(15,16)11-8-9(17)6-7-12(11)18-21(19,20)10-4-2-1-3-5-10/h1-8,18H,17H2
- InChI Key: NJCAQROCIRYMAO-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(NC1C=CC(=CC=1C(F)(F)F)N)(=O)=O
Computed Properties
- Exact Mass: 316.04933326g/mol
- Monoisotopic Mass: 316.04933326g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 441
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 80.6Ų
Benzenesulfonamide, N-[4-amino-2-(trifluoromethyl)phenyl]- Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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